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Compound of Interest

Compound Name: N-Hydroxyglycine

Cat. No.: B154113 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of N-Hydroxyglycine, including detailed operational and

disposal plans to ensure a secure laboratory environment.

Immediate Safety and Hazard Information
N-Hydroxyglycine is a compound that requires careful handling due to its potential hazards. It

is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]

Adherence to strict safety protocols is crucial to mitigate these risks.

Hazard Identification and GHS Classifications:
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Hazard Statement GHS Classification Pictogram Signal Word

H315: Causes skin

irritation

Skin Irritation

(Category 2)
Warning

H319: Causes serious

eye irritation

Eye Irritation

(Category 2A)
Warning

H335: May cause

respiratory irritation

Specific target organ

toxicity, single

exposure (Category

3), Respiratory tract

irritation

Warning

Source: PubChem CID 19070[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling N-Hydroxyglycine.

The following equipment is mandatory to prevent exposure.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye Protection

Safety goggles or

glasses with side-

shields

EN 166 (EU) or OSHA

29 CFR 1910.133

To protect eyes from

splashes and dust.[3]

[4]

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile

rubber)

EN 374
To prevent skin

contact.[4][5]

Body Protection

Laboratory coat or

chemical-resistant

clothing

N/A
To protect skin from

accidental spills.[4][6]

Respiratory Protection

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

NIOSH/MSHA or EN

149

Recommended when

engineering controls

are insufficient or

during large-scale

operations to prevent

respiratory irritation.[3]

[6]

Operational Plan for Handling N-Hydroxyglycine
A systematic approach to handling N-Hydroxyglycine from receipt to disposal is critical for

laboratory safety.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is properly labeled.

Wear appropriate PPE (gloves and eye protection) during inspection.

2. Storage:

Store in a cool, dry, and well-ventilated area.[6][7]
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Keep the container tightly closed to prevent contamination and exposure to moisture.[3][7]

Store away from incompatible substances such as strong oxidizing agents.[7][8]

3. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a laboratory

fume hood.[8]

Avoid the formation of dust and aerosols.[6][8]

Use dedicated utensils and equipment.

Wash hands thoroughly after handling, even if gloves were worn.[9]

Avoid eating, drinking, or smoking in the handling area.[10]

4. Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Ensure adequate ventilation.[3]

Wearing full PPE, sweep up the solid material, avoiding dust generation, and place it into a

suitable, closed container for disposal.[6][7]

Clean the spill area thoroughly.

Do not allow the product to enter drains.[8][9]

5. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[6][7]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Get medical attention if irritation persists.[2][7]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[7][9]

Ingestion: Do NOT induce vomiting. Clean mouth with water and seek medical attention.[6]

[7]

6. Disposal Plan:

Dispose of N-Hydroxyglycine and any contaminated materials as hazardous waste.

All disposal must be in accordance with local, state, and federal regulations.

Use a licensed professional waste disposal service.[6] Do not dispose of down the drain.[8]

[9]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of N-Hydroxyglycine in a

laboratory setting.
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Caption: Workflow for the Safe Handling of N-Hydroxyglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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